Cas no 648896-68-8 (8-Quinolinol, 5,7-dichloro-2-(methyl-2-pyridinylamino)-)

• Product Name: 8-Quinolinol, 5,7-dichloro-2-(methyl-2-pyridinylamino)-
• CAS No: 648896-68-8
• MF: C₁₅H₁₁Cl₂N₃O
• MW: 320.173341035843
• CID: 413192
• PubChem ID: 10426123
• Update Time: 2025-04-19

8-Quinolinol, 5,7-dichloro-2-(methyl-2-pyridinylamino)- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinol, 5,7-dichloro-2-(methyl-2-pyridinylamino)-
• 5,7-dichloro-2-[methyl(pyridin-2-yl)amino]quinolin-8-ol
• DTXSID30439768
• 648896-68-8
• SCHEMBL3818304
• 5,7-Dichloro-2-(methyl(pyridin-2-yl)amino)quinolin-8-ol

• Inchi： 1S/C15H11Cl2N3O/c1-20(12-4-2-3-7-18-12)13-6-5-9-10(16)8-11(17)15(21)14(9)19-13/h2-8,21H,1H3
• InChI Key： GHOMEWRLYFDPLV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C2C1=CC=C(N=2)N(C)C1C=CC=CN=1)O)Cl

Computed Properties

• Exact Mass: 319.02813
• Monoisotopic Mass: 319.0279174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.2Ų

Experimental Properties

• PSA: 49.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines